Olopatadine Methanol
Description
Olopatadine is a selective histamine H1-receptor antagonist . It is commonly used for the treatment of allergic rhinitis, eczema dermatitis, chronic urticarial, pruritis cutaneous, psoriasis vulgaris, and erythema exsudativum multiform . It is also used in eye drops as an antihistaminic agent .
Synthesis Analysis
Olopatadine and an internal standard (loratadine) from human plasma were extracted using solid-phase extraction . The stock solution of olopatadine was prepared in 50% methanol .Molecular Structure Analysis
Olopatadine, 11-[(Z)-3-(dimethylamino)propylidene]-6-11-dihydrodibenz[b,e]oxepin-2-acetic acid, is a selective histamine H1-receptor antagonist .Chemical Reactions Analysis
A sensitive and specific method based on liquid chromatographic–tandem mass spectrometric method (LC–MS/MS) has been developed and validated to determine plasma concentrations of olopatadine . Chromatographic separation was achieved on a reversed-phase Capcellpak CR column using the isocratic mobile phase consisted of 70% acetonitrile and 30% water containing 10 mM ammonium acetate .Physical And Chemical Properties Analysis
Olopatadine hydrochloride is a relatively polar compound . It is typically analyzed using hydrophilic interaction liquid chromatography (HILIC) .Safety And Hazards
Future Directions
In the future, antihistamines (AH) and intranasal glucocorticosteroids (INCS) will remain the main groups of active ingredients in the treatment of allergic rhinitis . In combination preparations such as the new combination nasal spray olopatadine hydrochloride-mometasone furoate, they are highly effective and safe, thus opening up new perspectives, especially for patients with moderate and severe allergic rhinitis from the age of 12 years .
properties
IUPAC Name |
2-[(11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepin-2-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO2/c1-22(2)12-5-8-19-18-7-4-3-6-17(18)15-24-21-10-9-16(11-13-23)14-20(19)21/h3-4,6-10,14,23H,5,11-13,15H2,1-2H3/b19-8- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKOHNNRBHUBCOD-UWVJOHFNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)CC/C=C\1/C2=CC=CC=C2COC3=C1C=C(C=C3)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90577933 |
Source
|
| Record name | 2-{(11Z)-11-[3-(Dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]oxepin-2-yl}ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90577933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Olopatadine Methanol | |
CAS RN |
113835-76-0 |
Source
|
| Record name | 2-{(11Z)-11-[3-(Dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]oxepin-2-yl}ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90577933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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